[6-(4-Nitrophenoxy)pyridin-3-yl]methanol

• Molecular Formula: C12H10N2O4
• Molecular Weight: 246.22 g/mol
• IUPAC Name: [6-(4-nitrophenoxy)pyridin-3-yl]methanol
• InChI: InChI=1S/C12H10N2O4/c15-8-9-1-6-12(13-7-9)18-11-4-2-10(3-5-11)14(16)17/h1-7,15H,8H2
• InChI Key: YBAYRTVMRNVLSO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])OC2=NC=C(C=C2)CO

Description

[6-(4-Nitrophenoxy)pyridin-3-yl]methanol is a pyridine derivative featuring a methanol group at the 3-position of the pyridine ring and a 4-nitrophenoxy substituent at the 6-position. The nitro group confers strong electron-withdrawing properties, which may influence reactivity, solubility, and biological interactions. Its structural uniqueness lies in the combination of a polar nitro group and the pyridinylmethanol core, making it a candidate for applications in medicinal chemistry or materials science.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural, physicochemical, and functional differences between [6-(4-Nitrophenoxy)pyridin-3-yl]methanol and related pyridinylmethanol derivatives:

Compound Name	Molecular Formula	Molecular Weight	Substituents	Key Properties/Activities	References
[6-(4-Nitrophenoxy)pyridin-3-yl]methanol	C₁₂H₁₀N₂O₄	258.22*	4-nitrophenoxy (6-position), methanol (3-position)	High polarity due to nitro group; potential antifungal activity inferred from similar derivatives	-
[6-(4-Iodophenoxy)pyridin-3-yl]methanol	C₁₂H₁₀INO₂	327.12	4-iodophenoxy (6-position)	Lower electron-withdrawing effect compared to nitro; higher molecular weight due to iodine
[6-(3-Bromophenyl)pyridin-3-yl]methanol	C₁₂H₁₀BrNO	264.12	3-bromophenyl (6-position)	Density: 1.484 g/cm³; boiling point: 394.7°C; weaker electron-withdrawing substituent
(6-Methoxypyridin-2-yl)-methanol	C₇H₉NO₂	139.15*	Methoxy (6-position), methanol (2-position)	Increased solubility due to methoxy group; no nitro group reduces reactivity
(2,4-Dichloro-6-methylpyridin-3-yl)methanol	C₇H₇Cl₂NO	192.05	Chloro (2,4-positions), methyl (6-position)	Steric hindrance from chloro groups; altered electronic profile

*Calculated based on molecular formula.

Structural and Electronic Comparisons

• Nitro vs.
• Positional Effects: Compounds with substituents at the 2-position (e.g., (6-Methoxypyridin-2-yl)-methanol) exhibit altered steric and electronic profiles compared to 3-position methanol derivatives, affecting binding affinities .

Physicochemical Properties

• Solubility : The nitro group may reduce aqueous solubility compared to methoxy or methyl-substituted analogs, as seen in similar compounds .
• Stability : Nitro groups can increase susceptibility to reduction, whereas halogenated derivatives (e.g., bromo or iodo) are more chemically inert .